N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide

• Molecular Formula: C27H29N3O2S
• Molecular Weight: 459.6 g/mol
• IUPAC Name: N-[(Z)-3-(4-benzylpiperazin-1-yl)-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C27H29N3O2S/c1-20-10-11-23(17-21(20)2)26(31)28-25(18-24-9-6-16-33-24)27(32)30-14-12-29(13-15-30)19-22-7-4-3-5-8-22/h3-11,16-18H,12-15,19H2,1-2H3,(H,28,31)/b25-18-
• InChI Key: XCLGAVOSADWKAG-BWAHOGKJSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)N/C(=C\C2=CC=CS2)/C(=O)N3CCN(CC3)CC4=CC=CC=C4)C
• SMILES: CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CS2)C(=O)N3CCN(CC3)CC4=CC=CC=C4)C

Description

N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide, also known as BVT.2733, is a novel compound that has been synthesized for scientific research purposes. This compound has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide involves the inhibition of the protein kinase CK2, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. By inhibiting CK2, N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide can induce apoptosis in cancer cells and reduce oxidative stress in neurodegenerative diseases.
Biochemical and Physiological Effects:
N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been shown to have various biochemical and physiological effects. In cancer cells, N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide can induce apoptosis and inhibit cell growth. In neurodegenerative diseases, N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide can reduce oxidative stress and improve cognitive function. N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has also been shown to have anti-inflammatory and anti-angiogenic properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide in lab experiments is its specificity for CK2 inhibition, which can help researchers study the role of CK2 in various cellular processes. However, one of the limitations of using N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide is its potential toxicity, which can affect the results of experiments.

Future Directions

There are several future directions for the study of N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide. One direction is the development of more potent and selective CK2 inhibitors based on the structure of N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide. Another direction is the study of the pharmacokinetics and pharmacodynamics of N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide in animal models and humans. Additionally, the potential applications of N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide in other diseases such as diabetes and cardiovascular diseases should be explored.

Synthesis Methods

N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide is synthesized through a multi-step process that involves the reaction of 3,4-dimethylbenzoyl chloride with 2-thiophenecarboxylic acid to form 3,4-dimethylbenzoyl-2-thiophenecarboxylic acid. This intermediate product is then reacted with N-(4-benzylpiperazin-1-yl)formamide to form N-(4-benzylpiperazin-1-yl)-3,4-dimethylbenzamide. Finally, this compound is reacted with 2-(2-thienyl)acetaldehyde to form N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide.

Scientific Research Applications

N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been extensively studied for its potential applications in the field of medicine. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer treatment, N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In Alzheimer's disease and Parkinson's disease, N-[1-[(4-benzyl-1-piperazinyl)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been shown to improve cognitive function and reduce oxidative stress.